Cas no 66323-46-4 (3'-Azido-2',3'-dideoxyguanosine)

• Product Name: 3'-Azido-2',3'-dideoxyguanosine
• CAS No: 66323-46-4
• MF: C₁₀H₁₂N₈O₃
• MW: 292.254079818726
• CID: 963714
• PubChem ID: 135602118
• Update Time: 2025-06-26

3'-Azido-2',3'-dideoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 3'-azido-2'-3'-dideoxyguanosine
• 3'-AZIDO-2',3'-DIDEOXYGUANOSINE
• 2',3'-dideoxy-3'azidoguanosine
• 3'-AZIDO-2'-DEOXY-D-GUANOSINE
• AZG
• AZddGuo
• RFS-457
• 2-AMINO-9-[(2R,4S,5S)-4-AZIDO-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
• 2-amino-9-((2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 2-amino-9-((2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
• Guanosine, 3'-azido-2',3'-dideoxy-
• 2-amino-9-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• 66323-46-4
• 3'-Azido-ddG
• 2-amino-9-[(2S,5R)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]purin-6-ol
• CHEMBL578448
• 3'-N3ddG
• A855657
• SCHEMBL15643042
• AZddG cpd
• 3'-Azido-2',3'-dideoxyguanosine

• Inchi： 1S/C10H12N8O3/c11-10-14-8-7(9(20)15-10)13-3-18(8)6-1-4(16-17-12)5(2-19)21-6/h3-6,19H,1-2H2,(H3,11,14,15,20)/t4-,5+,6+/m0/s1
• InChI Key： HETOJIJPBJGZFJ-KVQBGUIXSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 292.10300
• Monoisotopic Mass: 292.103236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 129

Experimental Properties

• PSA: 168.80000
• LogP: -0.30554

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides

Additional information on 3'-Azido-2',3'-dideoxyguanosine

Introduction to 3'-Azido-2',3'-dideoxyguanosine (CAS No. 66323-46-4)

3'-Azido-2',3'-dideoxyguanosine, identified by the Chemical Abstracts Service Number (CAS No.) 66323-46-4, is a specialized nucleoside analog that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology. This compound belongs to the family of antiviral agents, specifically designed to interfere with viral replication processes. Its unique structural configuration, featuring an azido group at the 3' position and a dideoxy modification, makes it a potent candidate for inhibiting enzymes critical to viral polymerization, such as reverse transcriptase.

The significance of 3'-Azido-2',3'-dideoxyguanosine lies in its mechanism of action, which targets the synthesis of viral DNA by blocking the formation of essential phosphodiester bonds. This mechanism is particularly relevant in the context of HIV/AIDS research, where nucleoside analogs have been foundational in the development of antiretroviral therapies. Recent studies have highlighted its potential in combination regimens, enhancing efficacy while reducing the likelihood of drug resistance.

One of the most compelling aspects of 3'-Azido-2',3'-dideoxyguanosine is its structural similarity to natural guanosine, which allows it to be readily incorporated into nascent viral DNA chains. However, due to its modified sugar backbone (the absence of hydroxyl groups at the 2' and 3' positions), it cannot be further elongated by viral polymerases. This premature termination effectively halts DNA synthesis, leading to the degradation of the viral genome and preventing further replication.

Recent advancements in synthetic chemistry have improved the yield and purity of CAS No. 66323-46-4, making it more feasible for large-scale pharmaceutical applications. Researchers have also explored derivatives of this compound, aiming to enhance its pharmacokinetic properties while maintaining or improving its antiviral activity. These modifications often involve optimizing solubility, stability, and bioavailability, which are critical factors in drug development.

The application of 3'-Azido-2',3'-dideoxyguanosine extends beyond HIV/AIDS treatment. Emerging research suggests its potential utility in combating other RNA viruses, such as hepatitis C and certain strains of influenza. The azido group at the 3' position serves as a versatile handle for further chemical modifications, enabling the design of novel therapeutic agents with tailored properties.

In clinical trials, CAS No. 66323-46-4 has demonstrated promising results when used in conjunction with other antiviral drugs. The synergistic effect observed in these trials underscores the importance of combination therapy in managing chronic viral infections. Furthermore, its ability to evade certain resistance mechanisms associated with existing treatments makes it a valuable addition to antiviral drug libraries.

The chemical synthesis of 3'-Azido-2',3'-dideoxyguanosine involves multi-step processes that require precise control over reaction conditions and reagent selection. Advanced techniques such as solid-phase synthesis and enzymatic catalysis have been employed to streamline production while ensuring high chemical purity. These methodologies are essential for meeting regulatory standards and ensuring patient safety.

From a molecular biology perspective, CAS No. 66323-46-4 serves as an important tool for studying viral replication pathways. Its incorporation into viral DNA provides insights into enzyme kinetics and drug resistance mechanisms, which are crucial for developing next-generation antiviral strategies. Additionally, its use in CRISPR-Cas systems has opened new avenues for gene editing applications.

The future prospects for 3'-Azido-2',3'-dideoxyguanosine are promising, with ongoing research focusing on expanding its therapeutic applications and optimizing its delivery systems. Nanotechnology-based formulations are being explored to enhance bioavailability and target specificity, potentially reducing side effects associated with systemic administration.

In conclusion, 3'-Azido-2',3'-dideoxyguanosine (CAS No. 66323-46-4) represents a significant advancement in antiviral chemotherapy. Its unique structural features and broad-spectrum activity make it a versatile tool for combating viral infections. As research continues to uncover new applications and refine production methods, this compound is poised to play an increasingly important role in global health efforts.